Cas no 1261905-08-1 (2-Chloro-5-(3-fluoro-5-hydroxyphenyl)pyridine-3-carboxylic acid)

2-Chloro-5-(3-fluoro-5-hydroxyphenyl)pyridine-3-carboxylic acid is a versatile intermediate in pharmaceutical and agrochemical synthesis, featuring a pyridine core substituted with chloro, fluoro-hydroxyphenyl, and carboxylic acid functional groups. Its distinct structure enables precise reactivity in cross-coupling reactions, facilitating the construction of complex heterocyclic frameworks. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (hydroxy) groups enhances its utility in fine-tuning electronic properties for target applications. The carboxylic acid moiety further allows for derivatization into esters, amides, or other derivatives, broadening its synthetic applicability. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules due to its balanced polarity and structural modularity. High purity and stability under standard conditions ensure reliable performance in research and industrial settings.

2-Chloro-5-(3-fluoro-5-hydroxyphenyl)pyridine-3-carboxylic acid structure

1261905-08-1 structure

Product Name:2-Chloro-5-(3-fluoro-5-hydroxyphenyl)pyridine-3-carboxylic acid

CAS No:1261905-08-1

MF:C₁₂H₇ClFNO₃

MW:267.640285730362

MDL:MFCD18317099

CID:2762518

PubChem ID:53222924

Update Time:2025-10-25

2-Chloro-5-(3-fluoro-5-hydroxyphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID50687244
- MFCD18317099
- 1261905-08-1
- 2-CHLORO-5-(3-FLUORO-5-HYDROXYPHENYL)NICOTINIC ACID
- 2-Chloro-5-(3-fluoro-5-hydroxyphenyl)nicotinic acid, 95%
- 2-Chloro-5-(3-fluoro-5-hydroxyphenyl)pyridine-3-carboxylic acid
- MDL： MFCD18317099
- Inchi： 1S/C12H7ClFNO3/c13-11-10(12(17)18)3-7(5-15-11)6-1-8(14)4-9(16)2-6/h1-5,16H,(H,17,18)
- InChI Key： KZUXOSJQLPOFNC-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=C(C=C(C=1)O)F

Computed Properties

Exact Mass: 267.0098489Da
Monoisotopic Mass: 267.0098489Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 318
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 70.4Å²

2-Chloro-5-(3-fluoro-5-hydroxyphenyl)pyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB323627-5 g	2-Chloro-5-(3-fluoro-5-hydroxyphenyl)nicotinic acid, 95%; .	1261905-08-1	95%	5g	€1159.00	2023-06-21
abcr	AB323627-5g	2-Chloro-5-(3-fluoro-5-hydroxyphenyl)nicotinic acid, 95%; .	1261905-08-1	95%	5g	€1159.00	2025-04-21

2-Chloro-5-(3-fluoro-5-hydroxyphenyl)pyridine-3-carboxylic acid Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
4. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Chloro-5-(3-fluoro-5-hydroxyphenyl)pyridine-3-carboxylic acid

2-Chloro-5-(3-fluoro-5-hydroxyphenyl)pyridine-3-carboxylic acid: A Comprehensive Overview

2-Chloro-5-(3-fluoro-5-hydroxyphenyl)pyridine-3-carboxylic acid, with the CAS number 1261905-08-1, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule's unique structure, featuring a pyridine ring substituted with chlorine, fluorine, hydroxyl, and carboxylic acid groups, contributes to its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of 2-Chloro-5-(3-fluoro-5-hydroxyphenyl)pyridine-3-carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. The incorporation of fluorine and chlorine atoms into the molecule introduces electronic effects that can enhance its bioavailability and target specificity. Furthermore, the hydroxyl group at position 5 of the phenyl ring adds hydrophilicity, which may improve the compound's solubility and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a modulator of various cellular pathways. For instance, research published in Journal of Medicinal Chemistry demonstrated that 2-Chloro-5-(3-fluoro-5-hydroxyphenyl)pyridine-3-carboxylic acid exhibits potent inhibitory activity against key enzymes involved in inflammation and oxidative stress. This finding underscores its potential application in the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its enzymatic activity, this compound has shown promising results in preclinical models of cancer. A study conducted by researchers at the University of California revealed that it can selectively induce apoptosis in cancer cells while sparing normal cells, indicating its potential as an anticancer agent. The mechanism of action appears to involve modulation of mitochondrial function and activation of caspase pathways, which are critical for programmed cell death.

The pharmacokinetic profile of 2-Chloro-5-(3-fluoro-5-hydroxyphenyl)pyridine-3-carboxylic acid has also been extensively studied. Animal studies suggest that it has favorable absorption characteristics and moderate clearance rates, making it suitable for oral administration. However, further research is needed to evaluate its long-term safety and efficacy in human subjects.

Beyond its therapeutic applications, this compound has also been explored for its potential in agrochemicals. Its ability to inhibit plant pathogens has led to investigations into its use as a fungicide or herbicide. Preliminary results indicate that it can effectively suppress the growth of fungal pathogens without causing significant toxicity to crops.

In conclusion, 2-Chloro-5-(3-fluoro-5-hydroxyphenyl)pyridine-3-carboxylic acid represents a versatile scaffold with wide-ranging applications in medicine and agriculture. Its unique structure, coupled with recent advances in synthetic chemistry and biological evaluation, positions it as a promising candidate for future drug development. As research continues to unravel its full potential, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing sustainable agricultural practices.